Cas no 83977-02-0 (Cyclohexanone, 2,2-diethoxy-)
Cyclohexanone, 2,2-diethoxy- structure
Product Name:Cyclohexanone, 2,2-diethoxy-
CAS No:83977-02-0
MF:C10H18O3
MW:186.248123645782
CID:668125
PubChem ID:12836217
Update Time:2025-04-19
Cyclohexanone, 2,2-diethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2,2-diethoxy-
- 2,2-diethoxycyclohexan-1-one
- 83977-02-0
- DTXSID10511096
-
- Inchi: 1S/C10H18O3/c1-3-12-10(13-4-2)8-6-5-7-9(10)11/h3-8H2,1-2H3
- InChI Key: HLMNIITWIKSHIS-UHFFFAOYSA-N
- SMILES: O(CC)C1(C(CCCC1)=O)OCC
Computed Properties
- Exact Mass: 186.125594432g/mol
- Monoisotopic Mass: 186.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 35.5Ų
Cyclohexanone, 2,2-diethoxy- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
83977-02-0 (Cyclohexanone, 2,2-diethoxy-) Related Products
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